Cas no 19166-75-7 (4-oxopiperidine-3-carbonitrile)

4-Oxopiperidine-3-carbonitrile is a versatile heterocyclic compound featuring a piperidine scaffold with a carbonyl group at the 4-position and a nitrile substituent at the 3-position. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both ketone and nitrile functionalities allows for diverse chemical transformations, including nucleophilic additions, cyclizations, and further functionalizations. Its rigid framework and electron-withdrawing groups enhance reactivity in condensation and substitution reactions. The compound is commonly utilized in the development of bioactive molecules, offering synthetic flexibility for medicinal chemistry applications. High purity and stability under standard conditions ensure reliable performance in research and industrial processes.

4-oxopiperidine-3-carbonitrile structure

19166-75-7 structure

Product Name:4-oxopiperidine-3-carbonitrile

CAS No:19166-75-7

MF:C₆H₈N₂O

MW:124.1405210495

MDL:MFCD00955834

CID:138841

PubChem ID:3782180

Update Time:2025-06-07

4-oxopiperidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Piperidinecarbonitrile,4-oxo-
- 3-Cyano-4-Piperidione
- 3-Cyano-4-piperidone
- 4-oxo-3-Piperidinecarbonitrile
- 4-Oxopiperidine-3-carbonitrile
- 3-Cyano-4-piperidon
- 4-OXO-NIPECOTONITRILE
- 4-Oxo-piperidin-3-carbonitril
- 4-oxo-piperidine-3-carbonitrile
- 4-Oxonipecotonitrile
- 3-Cyano-4-Piperidonehcl
- 3-Piperidinecarbonitrile, 4-oxo-
- SCHEMBL9425872
- DTXSID50396344
- FT-0600454
- MFCD00955834
- 19166-75-7
- CS-0053685
- EN300-1654861
- PB21729
- AB1358
- Q-102986
- FS-6396
- AMY33722
- AKOS006273993
- SY097064
- A813511
- DB-006416
- 4-oxopiperidine-3-carbonitrile
- MDL： MFCD00955834
- Inchi： 1S/C6H8N2O/c7-3-5-4-8-2-1-6(5)9/h5,8H,1-2,4H2
- InChI Key： OSRLEVNOSVHSQN-UHFFFAOYSA-N
- SMILES： O=C1CCNCC1C#N

Computed Properties

Exact Mass: 124.06400
Monoisotopic Mass: 124.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.9A^2
XLogP3: -0.8

Experimental Properties

Density: 1.14
Boiling Point: 300.8±37.0°C at 760 mmHg
Flash Point: 135.7 °C
Refractive Index: 1.491
PSA: 52.89000
LogP: 0.01738

4-oxopiperidine-3-carbonitrile Security Information

Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

4-oxopiperidine-3-carbonitrile Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-oxopiperidine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O870110-50mg	4-Oxo-3-piperidinecarbonitrile	19166-75-7		50mg	$ 75.00	2023-04-15
TRC	O870110-250mg	4-Oxo-3-piperidinecarbonitrile	19166-75-7		250mg	$ 138.00	2023-04-15
TRC	O870110-1g	4-Oxo-3-piperidinecarbonitrile	19166-75-7		1g	$ 230.00	2022-06-03
TRC	O870110-2.5g	4-Oxo-3-piperidinecarbonitrile	19166-75-7		2.5g	$ 586.00	2023-04-15
TRC	O870110-5g	4-Oxo-3-piperidinecarbonitrile	19166-75-7		5g	$ 999.00	2023-04-15
TRC	O870110-10g	4-Oxo-3-piperidinecarbonitrile	19166-75-7		10g	$ 1717.00	2023-04-15
Alichem	A129011203-5g	3-Cyano-4-piperidone	19166-75-7	95%	5g	$742.50	2023-09-02
Fluorochem	077827-1g	3-Cyano-4-piperidone	19166-75-7	95%	1g	￡193.00	2022-03-01
Chemenu	CM107436-1g	4-oxopiperidine-3-carbonitrile	19166-75-7	97%	1g	$215	2023-03-07
TRC	O870110-1000mg	4-Oxo-3-piperidinecarbonitrile	19166-75-7		1g	$ 282.00	2023-04-15

4-oxopiperidine-3-carbonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:19166-75-7)（禁售）3-Cyano-4-piperidone

Order Number:A813511

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:07

Price ($):4877.0

Email:sales@amadischem.com

Product Official Link

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